Cas no 1031992-87-6 (N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1031992-87-6
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 5382338
• Update Time: 2025-07-15

N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-2-[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• Acetamide, N-[(4-methoxyphenyl)methyl]-2-[[6-methyl-2-(3-methyl-1-piperidinyl)-4-pyrimidinyl]oxy]-
• N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C21H28N4O3/c1-15-5-4-10-25(13-15)21-23-16(2)11-20(24-21)28-14-19(26)22-12-17-6-8-18(27-3)9-7-17/h6-9,11,15H,4-5,10,12-14H2,1-3H3,(H,22,26)
• InChI Key： BMINPBIZVVGKTR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)COC1C=C(C)N=C(N2CCCC(C)C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide: A Comprehensive Overview (CAS No. 1031992-87-6)

N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, with the CAS number 1031992-87-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a methoxyphenyl group, a methylpiperidine moiety, and a pyrimidine core, which collectively contribute to its pharmacological properties.

The chemical structure of N-[(4-methoxyphenyl)methyl]-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is highly versatile, making it a valuable candidate for various biological studies. The presence of the methoxyphenyl strong> group enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. The methylpiperidine strong> moiety, on the other hand, confers additional flexibility and can modulate the compound's interactions with biomolecules. The < strong >pyrimidine core provides a rigid scaffold that can be functionalized to fine-tune the compound's biological activity.

In recent years, N-[(4-< strong >methoxyphenyl)< strong >methyl]-2-{[6-< strong >methyl -2-(3-< strong >methylpiperidin -1-yl)< strong >pyrimidin -4-yl]oxy}< strong >acetamide has been extensively studied for its potential as an antitumor agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings have been supported by both in vitro and in vivo studies, demonstrating the compound's efficacy and safety profile.

Beyond its antitumor properties, N-[(4-< strong >methoxyphenyl)< strong >methyl]-2-{[6-< strong >methyl -2-(3-< strong >methylpiperidin -1-yl)< strong >pyrimidin -4-yl]oxy}< strong >acetamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage. Additionally, it has been shown to enhance cognitive function in animal models, suggesting its potential as a treatment for cognitive impairments.

The pharmacokinetic properties of N-[(4-< strong >methoxyphenyl)< strong >methyl]-2-{[6-< strong >methyl -2-(3-< strong >methylpiperidin -1-yl)< strong >pyrimidin -4-yl]oxy}< strong >acetamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. Furthermore, the compound exhibits low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

In conclusion, N-[(4-< strong >methoxyphenyl)< strong >methyl]-2-{[6-< strong >methyl -2-(3-< strong >methylpiperidin -1-yl)< strong >pyrimidin -4-yl]oxy}< strong >acetamide (CAS No. 1031992-87-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for advancing the treatment of various diseases.